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Compound of Interest

2-Amino-4-methoxy-4-oxobutanoic
Compound Name:

acid hydrochloride
CAS No.: 1835-52-5
Cat. No.: B555584

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of -Methyl L-aspartate
hydrochloride (CAS: 16856-13-6)

Introduction

B-Methyl L-aspartate hydrochloride (CAS No. 16856-13-6) is a protected form of the
nonessential amino acid, L-Aspartic acid.[1][2] As a key derivative, it serves as a versatile
building block and intermediate in the synthesis of a wide range of complex organic molecules,
including neuroactive agents and enzyme inhibitors.[3][4] Its utility in research and
pharmaceutical development stems from the selective protection of the side-chain carboxylic
acid as a methyl ester, allowing for regioselective reactions at the a-amino and a-carboxylic
acid moieties.

This guide provides a comprehensive overview of the core physicochemical properties of 3-
Methyl L-aspartate hydrochloride. It is intended for researchers, chemists, and drug
development professionals who require a deep technical understanding of this compound for
applications in synthesis, analytical development, and formulation. The narrative moves beyond
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a simple recitation of data to explain the causality behind experimental observations and

analytical choices, ensuring a robust and practical understanding of the molecule's behavior.

Chemical Identity and Structure

Accurate identification is the foundation of all chemical research. The compound is

systematically named (2S)-2-amino-4-methoxy-4-oxobutanoic acid hydrochloride.[5][6][7]

Key identifiers are summarized below.

Identifier Value Source(s)

CAS Number 16856-13-6 [8][9][10]

Molecular Formula CsH10CINO4 or CsHoaNO4-HCI [O][10][11][12]

Molecular Weight 183.59 g/mol [41[10q[11]12]
(2S)-2-amino-4-methoxy-4-

IUPAC Name o _ [5]6][7]
oxobutanoic acid;hydrochloride
L-Aspartic acid 3-methyl ester

Synonyms hydrochloride, H-Asp(OMe)- [41[9]1[13]
OH-HCI
QRBMPUYOGOCYDJ-

InChl Key [10][11][12]
DFWYDOINSA-N

Canonical SMILES COC(=0)CC(=0)0.Cl [4][10]

EC Number 240-880-5 [5][10][11]

Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, reactivity, and

potential applications. 3-Methyl L-aspartate hydrochloride presents as a white to off-white

crystalline solid or powder at room temperature.[1][2][3][4]
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Property Value Notes Source(s)
White to almost white
Appearance crystalline [1112113114]
solid/powder
Some sources
indicate a wider range
(190-207°C) or
] ] decomposition at
Melting Point 191-193°C ) o [111819]
193°C. This variation
may reflect
differences in purity or
analytical method.
Boiling Point 301.7°C at 760 mmHg  Predicted value. [8][11]
Flash Point 136.3°C [B][11][13]
Density 1.299 g/cm3 Predicted value. [11]
0.000242 mmHg at )
Vapor Pressure Predicted value. [11]
25°C
Qualitative
observation. It is
crucial to store the
o ) material under dry
o Exhibits hygroscopic N
Hygroscopicity ] conditions to prevent [3]
properties ,
water absorption,
which can impact
sample weight
accuracy and stability.
Predicted value
XLogP3 0.46 indicating good [11]

hydrophilicity.

Solubility Profile
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The solubility of a compound is critical for its use in reactions, formulations, and analytical
testing. As an amino acid hydrochloride salt, the compound exhibits good solubility in polar

solvents.

Solvent Solubility Notes Source(s)
The ionic nature of the
hydrochloride salt and

Water Soluble the polar functional [3][14]
groups contribute to
its aqueous solubility.

Sonication may be
Soluble (18.36 required to achieve
DMSO _ _ [11[2][4]
mg/mL) full dissolution at
higher concentrations.
_ Broad solubility in
) Soluble in Chloroform, )
Other Organic ] common polar organic
Dichloromethane, ) [1112]
Solvents solvents enhances its

Ethyl Acetate, Acetone o )
utility in synthesis.

Spectroscopic Profile

Spectroscopic analysis is essential for confirming the structure and purity of a compound.

Nuclear Magnetic Resonance (*H NMR)

Proton NMR provides definitive confirmation of the molecular structure. A reported spectrum in
DMSO-ds is consistent with the expected structure.[2]

e 'H NMR (300 MHz, DMSO-de):

o 0 4.31-4.35 (m, 1H): This multiplet corresponds to the a-proton (CHN), adjacent to the
chiral center.

o 9 3.78 (s, 3H): The sharp singlet is characteristic of the three protons of the methyl ester
(OCHs).
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o 0 3.05(dd, J = 3.4, 4.7 Hz, 2H): This doublet of doublets represents the two diastereotopic
-protons (CH-2).

Expertise & Experience: The use of DMSO-de as a solvent is common for polar molecules like
amino acid salts. The acidic and amine protons are likely to exchange with residual water in the
solvent or appear as a broad peak, and were not reported in this dataset.

Infrared (IR) Spectroscopy

While specific experimental data was not found in the provided sources, the expected IR
absorption bands can be predicted based on the functional groups present:

e ~3100-2500 cm™1 (broad): O-H stretch of the carboxylic acid and N-H stretch of the
ammonium salt.

e ~1735 cm1 (strong): C=0 stretch of the methyl ester.
e ~1710 cm1 (strong): C=0 stretch of the carboxylic acid.
e ~1600 cm~* N-H bend of the primary amine.

e ~1200 cm~1: C-O stretch of the ester and carboxylic acid.

Mass Spectrometry (MS)

The expected mass spectrum would show a molecular ion peak corresponding to the free base
(CsHaNOa4) upon loss of HCI.

o Expected [M+H]*: 148.05 m/z.

o Fragmentation: Key fragmentation pathways would likely involve the loss of the methoxy
group (-OCHs) or the entire methoxycarbonyl group (-COOCHSs) from the parent ion.

Synthesis and Analytical Methodologies

A robust understanding of a compound requires knowledge of its synthesis and the methods
used to verify its purity and identity.
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General Synthesis Protocol

A common laboratory-scale synthesis involves the Fischer esterification of L-Aspartic acid.[1][2]

Reactants
' L-Aspartic Acid ' (Thionyl Chloride (SOCI2) ) Gnhydrous MethanoD
4 Progess A
y

1. Add L-Aspartic Acid to
SOCIz in Methanol at -10°C
2. Stir at Room Temperature
for 2 hours

'

3. Add Diethyl Ether to
precipitate product

'

4. Filter and wash solid
with Diethyl Ether

N J
4
Product:
[3-Methyl L-aspartate hydrochloride
(White Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Methyl L-aspartate hydrochloride.

Step-by-Step Protocol:
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» Reaction Setup: In a suitable reaction vessel, add anhydrous methanol (26 mL). Cool the
methanol to -10°C using an appropriate cooling bath.[1][2]

o Reagent Addition: Slowly add thionyl chloride (3.8 mL, 41.2 mmol) to the cold methanol.
Trustworthiness: This step is exothermic and generates HCI in situ, which is the catalyst for
the esterification and also forms the final hydrochloride salt. The slow addition and cooling
are critical for safety and reaction control.

o Substrate Addition: To the acidic methanol solution, slowly add L-aspartic acid (5 g, 37.6
mmol).[1][2]

o Reaction: Allow the mixture to warm to room temperature and stir continuously for 2 hours.[1]

[2]

o Precipitation: Add diethyl ether (75 mL) to the reaction mixture. Diethyl ether acts as an anti-
solvent, causing the polar product to precipitate out of the less polar solution.[1][2]

« |solation: Collect the resulting white solid by filtration.

e Washing: Wash the collected solid with two portions of diethyl ether (50 mL each) to remove
any unreacted starting materials or byproducts.[1][2]

e Drying: Dry the final product under vacuum to yield (S)-aspartic acid-B-methyl ester
hydrochloride. The reported yield is approximately 85%.[1][2]

Purification
For achieving high purity, recrystallization is a standard method.
o Protocol: Recrystallise the compound from methanol by the addition of anhydrous diethyl

ether.[1][2] This process relies on the principle that the compound is soluble in methanol but
insoluble in diethyl ether, allowing for the controlled precipitation of pure crystals.

Proposed Purity Assessment by HPLC

While a specific HPLC method is not detailed in the search results, a standard approach for
analyzing this polar, non-chromophoric compound can be proposed.
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Sample Preparation HPLC Iniection Separation on Detection Data Analysis
(Dissolve in Mobile Phase) ! C18 Reversed-Phase Column (ELSD or CAD) (Purity Calculation)

Click to download full resolution via product page

Caption: General workflow for HPLC purity analysis.

» Rationale: The compound lacks a strong UV chromophore, making standard UV detection
challenging for trace-level impurity analysis. Therefore, a universal detector like an
Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is
recommended. A reversed-phase C18 column is a versatile starting point.

» Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile
with 0.1% formic acid (Mobile Phase B). The acid improves peak shape for the amine and
carboxylic acid functionalities.

o Detector: ELSD or CAD. These detectors are mass-based and do not require a
chromophore, making them ideal for this type of analyte.

« Validation: The method would require validation according to ICH guidelines, assessing
parameters such as specificity, linearity, accuracy, precision, and limit of detection (LOD) and
quantification (LOQ).

Safety, Storage, and Handling

Proper handling and storage are paramount for ensuring user safety and maintaining the
integrity of the compound.

Hazard Identification

The compound is classified as an irritant.[5]
e Hazard Statements:
o H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]
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o H335: May cause respiratory irritation.[5]

e Precautionary Statements:
o P261: Avoid breathing dust.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

Storage and Handling

o Storage Temperature: Long-term storage at -20°C is consistently recommended by suppliers.
[LI[4][8][e][10][11]

» Conditions: Store in a tightly-closed container in a dry, well-ventilated area.[5] Storing under
an inert atmosphere is also advised to protect against moisture and potential degradation.[2]

[3]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,
and a lab coat. Handle in a well-ventilated area or a fume hood to avoid inhaling dust.[5]

Conclusion

3-Methyl L-aspartate hydrochloride is a foundational building block in organic and medicinal
chemistry. This guide has synthesized critical data on its identity, physicochemical properties,
and spectroscopic profile. The provided protocols for synthesis and purification, coupled with
expert insights into analytical methodologies, offer a practical framework for professionals
working with this compound. Adherence to the outlined safety and storage protocols is
essential for ensuring the longevity of the material and the safety of laboratory personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.16856-13-6 | CAS DataBase [m.chemicalbook.com]
¢ 2. beta-Methyl L-aspartate hydrochloride | 16856-13-6 [chemicalbook.com]
¢ 3. Page loading... [guidechem.com]

¢ 4. 3-Methyl L-aspartate hydrochloride | Amino Acids and Derivatives | TargetMol
[targetmol.com]

¢ 5. aksci.com [aksci.com]

¢ 6. jk-sci.com [jk-sci.com]

e 7. CAS RN 16856-13-6 | Fisher Scientific [fishersci.ca]

¢ 8. beta-Methyl L-aspartate hydrochloride, CAS No. 16856-13-6 - iChemical [ichemical.com]
¢ 9. chemwhat.com [chemwhat.com]

e 10. L-Aspartic acid B-methyl ester 16856-13-6 [sigmaaldrich.com]

e 11. echemi.com [echemi.com]

e 12. 16856-13-6[3-Methyl L-aspartate hydrochloride]- Acmec Biochemical [acmec.com.cn]

e 13. H-Asp(OMe)-OH-HCI | CAS#:16856-13-6 | Chemsrc [chemsrc.com]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://matrix-fine-chemicals.com/product/mm16856136n14/
https://www.jk-scientific.com/en/prodetail-105886.html
https://www.acmec-biochem.com/16856-13-6.html
https://www.chemsrc.com/en/cas/16856-13-6_835703.html
https://www.benchchem.com/product/b555584?utm_src=pdf-custom-synthesis#bc-rfq
https://m.chemicalbook.com/CASEN_16856-13-6.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8267036.htm
https://www.guidechem.com/encyclopedia/beta-methyl-l-aspartate-hydroc-dic336006.html
https://www.targetmol.com/compound/h-asp%28ome%29-oh.hcl
https://www.targetmol.com/compound/h-asp%28ome%29-oh.hcl
https://aksci.com/sds/J99204_SDS.pdf
https://www.jk-sci.com/collections/aspartic-acids/products/j5305886
https://www.fishersci.ca/ca/en/browse/cas/16856-13-6
http://www.ichemical.com/products/16856-13-6.html
https://www.chemwhat.com/beta-methyl-l-aspartate-hydrochloride-cas-16856-13-6/
https://www.sigmaaldrich.com/TW/zh/product/sigma/a8291
https://www.echemi.com/produce/pr2303076046-beta-methyl-l-aspartate-hydrochloride.html
https://www.acmec.com.cn/cas/16856-13-6/
https://www.chemsrc.com/en/cas/16856-13-6_832426.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 14.16856-13-6 | H-Asp(OMe)-OH.HCI | Side Chain Protected Amino Acid | Ambeed.com
[ambeed.com]

o To cite this document: BenchChem. [CAS number 16856-13-6 physicochemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555584/docs#cas-number-16856-13-6-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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